4,5,6,7-Tetrahydro-2-(3-pyridyl)-4-benzothiazolecarboxylic acid

• CAS No.: 33695-07-7
• Molecular Formula: C13H12N2O2S
• Molecular Weight: 260.31 g/mol
• IUPAC Name: 2-pyridin-3-yl-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid
• InChI: InChI=1S/C13H12N2O2S/c16-13(17)9-4-1-5-10-11(9)15-12(18-10)8-3-2-6-14-7-8/h2-3,6-7,9H,1,4-5H2,(H,16,17)
• InChI Key: BPUHIGDYOVOKHD-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2=C(C1)SC(=N2)C3=CN=CC=C3)C(=O)O

Description

4,5,6,7-Tetrahydro-2-(3-pyridyl)-4-benzothiazolecarboxylic acid is a heterocyclic compound that features a benzothiazole ring fused with a tetrahydropyridine ring and a carboxylic acid group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4,5,6,7-Tetrahydro-2-(3-pyridyl)-4-benzothiazolecarboxylic acid typically involves the condensation of 5-aminopyrazole with various bielectrophilic moieties. For instance, the reaction of 5-aminopyrazole with aldehydes and ethyl cyanoacetate in ethanol in the presence of p-toluenesulfonic acid can yield a mixture of cis- and trans-4,5,6,7-tetrahydro-2H-pyrazolo[3,4-b]pyridines .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the general approach would involve scaling up the laboratory synthesis methods, optimizing reaction conditions for higher yields, and ensuring the purity of the final product through various purification techniques.

Chemical Reactions Analysis

Types of Reactions

4,5,6,7-Tetrahydro-2-(3-pyridyl)-4-benzothiazolecarboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups.

Reduction: Reduction reactions can be used to modify the pyridine or benzothiazole rings.

Substitution: Electrophilic and nucleophilic substitution reactions can occur on the aromatic rings.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions typically involve controlled temperatures and solvents like ethanol or dichloromethane.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield hydroxylated derivatives, while substitution reactions could introduce various functional groups onto the aromatic rings.

Scientific Research Applications

4,5,6,7-Tetrahydro-2-(3-pyridyl)-4-benzothiazolecarboxylic acid has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex heterocyclic compounds.

Biology: The compound’s structural features make it a candidate for studying enzyme interactions and receptor binding.

Industry: It can be used in the synthesis of materials with specific electronic or optical properties.

Mechanism of Action

The mechanism by which 4,5,6,7-Tetrahydro-2-(3-pyridyl)-4-benzothiazolecarboxylic acid exerts its effects involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity. For instance, it may inhibit certain enzymes involved in inflammatory pathways, thereby reducing inflammation .

Comparison with Similar Compounds

Similar Compounds

2,3-Disubstituted-4-thiazolidinones: These compounds share a similar thiazolidinone ring and exhibit various biological activities, including antibacterial and antifungal properties.

Pyrazoloazines: These compounds, like pyrazolo[3,4-b]pyridines, have a fused pyrazole ring and are known for their pharmacological activities.

Uniqueness

4,5,6,7-Tetrahydro-2-(3-pyridyl)-4-benzothiazolecarboxylic acid is unique due to its specific combination of a benzothiazole ring with a tetrahydropyridine ring and a carboxylic acid group